2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• Molecular Formula: C22H20N6O2
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 2-(2,3-dihydroindol-1-yl)-N-(6-methyl-4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C22H20N6O2/c1-15-24-21-18(13-23-28(21)17-8-3-2-4-9-17)22(30)27(15)25-20(29)14-26-12-11-16-7-5-6-10-19(16)26/h2-10,13H,11-12,14H2,1H3,(H,25,29)
• InChI Key: TUYIYBQRPQWHJT-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=NN2C3=CC=CC=C3)C(=O)N1NC(=O)CN4CCC5=CC=CC=C54

Description

2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a synthetic compound that has gained significant attention in the field of scientific research. The compound is known for its potential application in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide involves the inhibition of various signaling pathways that are involved in cancer cell growth and survival. The compound has been found to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. Additionally, the compound has been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and physiological effects:
2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide has been found to exhibit various biochemical and physiological effects. The compound has been shown to induce cell cycle arrest in cancer cells, which prevents the cells from dividing and proliferating. Additionally, the compound has been found to inhibit the migration and invasion of cancer cells, which prevents the spread of cancer to other parts of the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide in lab experiments is its potency and specificity. The compound has been found to exhibit potent anti-cancer activity and has a high degree of selectivity for cancer cells. Additionally, the compound has been shown to have low toxicity in normal cells. However, one of the limitations of using the compound in lab experiments is its solubility. The compound has low solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for the study of 2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide. One direction is to further investigate the mechanism of action of the compound and identify other signaling pathways that it may target. Additionally, future studies could focus on optimizing the synthesis of the compound to improve its solubility and bioavailability. Furthermore, the compound could be tested in preclinical and clinical trials to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of 2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide involves the reaction of 6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidine-5-carboxylic acid with 2-aminoindane in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

2-(2,3-dihydro-1H-indol-1-yl)-N-(6-methyl-4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide has been extensively studied for its potential application in the treatment of cancer. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. Additionally, the compound has been found to induce apoptosis, or programmed cell death, in cancer cells.